Cas no 1803816-91-2 (2,6-Dibromo-3,4-difluorobenzyl chloride)

• Product Name: 2,6-Dibromo-3,4-difluorobenzyl chloride
• CAS No: 1803816-91-2
• MF: C₇H₃Br₂ClF₂
• MW: 320.356526613235
• CID: 4981547
• Update Time: 2025-07-21

2,6-Dibromo-3,4-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3,4-difluorobenzyl chloride

• Inchi： 1S/C7H3Br2ClF2/c8-4-1-5(11)7(12)6(9)3(4)2-10/h1H,2H2
• InChI Key： MAFKETZKRCSDQQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1CCl)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 2,6-Dibromo-3,4-difluorobenzyl chloride

Introduction to 2,6-Dibromo-3,4-difluorobenzyl chloride (CAS No. 1803816-91-2)

2,6-Dibromo-3,4-difluorobenzyl chloride, identified by its Chemical Abstracts Service (CAS) number 1803816-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of bromine and fluorine substituents on a benzyl chloride backbone. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds.

The molecular structure of 2,6-Dibromo-3,4-difluorobenzyl chloride consists of a benzene ring substituted with two bromine atoms at the 2- and 6-positions, and two fluorine atoms at the 3- and 4-positions. The presence of these halogen atoms enhances the electrophilicity of the benzyl chloride group, making it highly reactive in nucleophilic substitution reactions. This reactivity is exploited in synthetic chemistry to introduce various functional groups into the molecule, facilitating the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their diverse applications in medicinal chemistry. The halogen atoms not only influence the electronic properties of the molecule but also contribute to its metabolic stability and bioavailability. 2,6-Dibromo-3,4-difluorobenzyl chloride is particularly noteworthy for its potential use in the synthesis of antiviral and anticancer agents. The bromine and fluorine substituents can be selectively modified or removed through various chemical transformations, allowing for the generation of structurally diverse derivatives with tailored biological activities.

One of the most promising applications of 2,6-Dibromo-3,4-difluorobenzyl chloride is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including viral replication and tumor growth. By designing molecules that specifically inhibit these enzymes, researchers can develop new therapeutic strategies against infectious diseases and cancer. The reactivity of the benzyl chloride group in 2,6-Dibromo-3,4-difluorobenzyl chloride allows for the facile introduction of peptidomimetic structures that can mimic natural substrates and disrupt protease activity.

Another area where this compound has shown promise is in the synthesis of kinase inhibitors. Kinases are another class of enzymes that are involved in signal transduction pathways and are frequently dysregulated in cancer cells. Inhibiting specific kinases can lead to significant therapeutic benefits by disrupting abnormal cellular signaling. The structural flexibility provided by the halogenated benzyl chloride core allows for the design of molecules that can selectively target different kinase families. Recent studies have demonstrated that derivatives of 2,6-Dibromo-3,4-difluorobenzyl chloride exhibit potent inhibitory activity against several kinases, making them attractive candidates for further development.

The synthesis of 2,6-Dibromo-3,4-difluorobenzyl chloride typically involves multi-step organic reactions starting from commercially available precursors. The introduction of bromine and fluorine atoms is achieved through well-established halogenation techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves converting a hydroxyl group or another nucleophilic functional group into a chloromethyl group using reagents like thionyl chloride or phosphorus pentachloride.

In terms of handling and storage, 2,6-Dibromo-3,4-difluorobenzyl chloride should be stored under inert conditions to prevent degradation due to moisture or air exposure. It is typically stored in sealed containers made of glass or high-density polyethylene (HDPE) at temperatures between 2°C and 8°C. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound to minimize exposure risks.

The safety profile of 2,6-Dibromo-3,4-difluorobenzyl chloride has been extensively studied in laboratory settings. While it is not classified as a hazardous material under standard regulatory guidelines, it should still be handled with care due to its potential reactivity and toxicity. Accidental exposure should be avoided by working in a well-ventilated area or under a fume hood and by following proper laboratory safety protocols.

In conclusion, 2,6-Dibromo-3,4-difluorobenzyl chloride (CAS No. 1803816-91-2) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it valuable for synthesizing biologically active compounds such as protease inhibitors and kinase inhibitors. As research continues to uncover new applications for halogenated aromatic compounds, 2,6-Dibromo-3,4-difluorobenzyl chloride is likely to remain an important tool in drug discovery efforts worldwide.